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(+)-XESTOSPONGIN B (+)-XESTOSPONGIN B Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor.
Brand Name: Vulcanchem
CAS No.: 123000-02-2
VCID: VC0052659
InChI: InChI=1S/C29H52N2O3/c1-23-22-31-19-10-13-24-12-6-2-3-7-14-25-16-21-30-20-11-18-29(32,28(30)33-25)17-9-5-4-8-15-26(23)34-27(24)31/h23-28,32H,2-22H2,1H3/t23-,24-,25+,26+,27-,28-,29?/m1/s1
SMILES: CC1CN2CCCC3C2OC1CCCCCCC4(CCCN5C4OC(CCCCCC3)CC5)O
Molecular Formula: C29H52N2O3
Molecular Weight: 476.746

(+)-XESTOSPONGIN B

CAS No.: 123000-02-2

Main Products

VCID: VC0052659

Molecular Formula: C29H52N2O3

Molecular Weight: 476.746

(+)-XESTOSPONGIN B - 123000-02-2

CAS No. 123000-02-2
Product Name (+)-XESTOSPONGIN B
Molecular Formula C29H52N2O3
Molecular Weight 476.746
IUPAC Name (8S,10R,15R,22S,29R,32R)-32-methyl-9,30-dioxa-11,25-diazapentacyclo[20.6.2.28,11.010,15.025,29]dotriacontan-1-ol
Standard InChI InChI=1S/C29H52N2O3/c1-23-22-31-19-10-13-24-12-6-2-3-7-14-25-16-21-30-20-11-18-29(32,28(30)33-25)17-9-5-4-8-15-26(23)34-27(24)31/h23-28,32H,2-22H2,1H3/t23-,24-,25+,26+,27-,28-,29?/m1/s1
Standard InChIKey VJEURJNEIZLTJG-BZFKMGMNSA-N
SMILES CC1CN2CCCC3C2OC1CCCCCCC4(CCCN5C4OC(CCCCCC3)CC5)O
Appearance Assay:≥90%A clear film
Description Xestospongins and araguspongins are marine natural products first isolated from Pacific basin sponges, and noted to have vasodilatory properties. Inositol phosphates (IP) are important signal transduction messengers acting via IP3 receptors to promote the mobilization of Ca Araguspongin B antagonizes the calcium-releasing action of inositol 1,4,5-trisphosphate at the receptor level in cerebral microsomes, with an IC50 of 0.6 µM. It is nearly as potent as xestospongin C as an antagonist of the IP3 receptor.
Synonyms [1R-(1R*,4aR*,11S*,12aR*,13R*,16aR*,23S*,24aR*)]-eicosahydro-5H,17H-1,23:11,13-diethano-2H,14H-[1,11]dioxacycloeicosino[2,3-b:12,13-b’]dipyridine
PubChem Compound 71771506
Last Modified Nov 11 2021
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